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Compound of Interest

Compound Name: Clemizole

Cat. No.: B1669166

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides detailed, step-by-step guidance for the proper operational handling
and disposal of clemizole, ensuring laboratory safety and environmental protection.
Clemizole, while not classified as a Resource Conservation and Recovery Act (RCRA)
hazardous waste, requires careful management due to its acute oral toxicity and high aquatic
toxicity. Adherence to these procedures will support a safe and compliant laboratory
environment.

I. Clemizole Hazard Profile

Proper disposal procedures are directly informed by the inherent hazards of a substance. The
following table summarizes the key quantitative and qualitative hazards associated with
clemizole.
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Hazard Classification

Data and Remarks Citation

Acute Oral Toxicity

Category 4: Harmful if
swallowed. LD50 (oral,
mouse): 837 mg/kg. LD50
(oral, rat): 1,950 mg/kg.

Aquatic Toxicity

Acute Category 1: Very toxic to
aquatic life. Chronic Category
1: Very toxic to aquatic life with

long lasting effects.

GHS Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

Transport Classification

Not classified as dangerous
goods for transport (DOT,
IMDG, IATA).

Il. Step-by-Step Disposal Protocol for Clemizole

This protocol outlines the required steps for the safe segregation, containment, and disposal of

clemizole waste in a laboratory setting.

1. Waste ldentification and Segregation:

¢ Do not dispose of clemizole down the drain or in regular trash. Due to its high aquatic

toxicity, this is strictly prohibited.

« At the point of generation, identify all materials contaminated with clemizole. This includes:

o Unused or expired pure clemizole powder.

[¢]

o

o

Contaminated personal protective equipment (PPE) such as gloves and lab coats.
Contaminated labware (e.g., vials, pipettes, flasks).

Solutions containing clemizole.
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Segregate clemizole waste from other laboratory waste streams, including RCRA hazardous
waste, sharps, and biological waste.

. Containment and Labeling:
Solid Waste:

o Collect solid clemizole waste (powder, contaminated PPE, and dry labware) in a
designated, leak-proof container with a secure lid.

o The container should be made of a material compatible with clemizole.

o If the original container is used, ensure the label is intact. If a new container is used, it
must be clearly labeled.

Liquid Waste:
o Collect liquid waste containing clemizole in a sealable, non-reactive container.

o Do not mix clemizole solutions with other solvent wastes unless approved by your
institution's Environmental Health and Safety (EHS) department.

Labeling:

o All clemizole waste containers must be clearly labeled with the words "Clemizole Waste -
Non-Hazardous Pharmaceutical" and "Caution: Toxic to Aquatic Life".

o The label should also include the date of waste generation and the name of the
responsible researcher or lab.

. Storage:

Store sealed clemizole waste containers in a designated, secure area away from general
laboratory traffic.

The storage area should be cool and dry.

Ensure that the storage area has secondary containment to control any potential spills.
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4. Disposal:

» Arrange for the disposal of clemizole waste through your institution's licensed hazardous
waste management vendor.

¢ While not an RCRA-listed hazardous waste, due to its toxicity profile, clemizole should be
incinerated at a permitted facility.

¢ Provide the waste vendor with the Safety Data Sheet (SDS) for clemizole to ensure they are
aware of its properties.

e Maintain all records of waste pickup and disposal as required by your institution and local
regulations.

lll. Experimental Protocol: Decontamination of
Labware

For reusable labware contaminated with clemizole, follow this decontamination protocol:

Initial Rinse: Carefully rinse the labware with a suitable solvent (e.g., ethanol) to remove the
bulk of the clemizole residue. Collect this rinsate as clemizole liquid waste.

Wash: Wash the labware with a laboratory-grade detergent and warm water.

Final Rinse: Rinse the labware thoroughly with deionized water.

Drying: Allow the labware to air dry completely before reuse.

IV. Clemizole Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of clemizole waste.
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Caption: Workflow for the proper disposal of clemizole waste.
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 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
Clemizole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669166#clemizole-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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